An In-depth Technical Guide to 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium Iodide
An In-depth Technical Guide to 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium Iodide
CAS Number: 7181-87-5
For Researchers, Scientists, and Drug Development Professionals
This technical whitepaper provides a comprehensive overview of 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide, a versatile organic salt that serves as a precursor to N-heterocyclic carbenes (NHCs) used in catalysis. This guide covers its chemical properties, synthesis, and applications, with a focus on its role in facilitating significant organic reactions. While direct biological data for this specific compound is limited, this paper also discusses the broader toxicological and antimicrobial context of related benzimidazolium salts.
Core Chemical and Physical Properties
1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide is a solid, non-combustible organic salt.[1] It is primarily utilized as a catalyst precursor in various chemical transformations.[1]
| Property | Value | Reference |
| CAS Number | 7181-87-5 | [1] |
| Molecular Formula | C₉H₁₁IN₂ | [1] |
| Molecular Weight | 274.10 g/mol | [1] |
| Appearance | Solid | [1] |
| Melting Point | 137-142 °C | [1] |
| InChI Key | RQGURHMTNSNBQX-UHFFFAOYSA-M | [1] |
| SMILES | [I-].Cn1c--INVALID-LINK--c2ccccc12 | [1] |
Spectroscopic Characterization Data
Experimental Protocols
Synthesis of 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium Iodide
A general and reliable procedure for the synthesis of 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide involves the dialkylation of benzimidazole.[2]
Materials:
-
1H-benzo[d]imidazole (1 g, 8.5 mmol)
-
Potassium carbonate (K₂CO₃) (1.18 g, 8.5 mmol)
-
Iodomethane (CH₃I) (2.1 mL, 33 mmol)
-
Acetonitrile (CH₃CN) (15 mL)
-
Petroleum ether (PE)
Procedure:
-
To a 25 mL Schlenk tube, add 1H-benzo[d]imidazole, potassium carbonate, iodomethane, and acetonitrile in the specified amounts.
-
Seal the reaction tube, and then evacuate and backfill with nitrogen three times to ensure an inert atmosphere.
-
Place the sealed tube in a preheated oil bath at 83°C.
-
Stir the reaction mixture vigorously for 18 hours.
-
After the reaction is complete, filter the hot mixture rapidly to remove insoluble materials. Note that the product may begin to precipitate immediately.
-
Transfer the filtrate to an ice water bath to induce further crystallization.
-
Collect the resulting white crystals by filtration.
-
Wash the collected crystals with petroleum ether.
-
Dry the final product under reduced pressure.
Expected Yield: Approximately 1.3 g (56%).[2]
Caption: Workflow for the synthesis of the target compound.
Applications in Catalysis
1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide is a well-established precursor for the in-situ generation of N-heterocyclic carbenes (NHCs). These NHCs are potent organocatalysts for a variety of chemical transformations, including:
-
Domino ring-opening redox amidation Knoevenagel condensation[2]
-
Intramolecular stereoselective protonation[2]
-
Grignard allylic substitution[2]
-
Acylation of alcohols[2]
-
Umpolung reactions[2]
The Knoevenagel Condensation: A Representative Application
The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction between an active methylene compound and a carbonyl group. The reaction is typically catalyzed by a base. NHCs, generated from precursors like 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide, are highly effective catalysts for this transformation.
General Experimental Protocol (Illustrative):
While a specific protocol using 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide is not detailed in the surveyed literature, a general procedure for an NHC-catalyzed Knoevenagel condensation would be as follows. Note: This is a generalized protocol and requires optimization for specific substrates.
Materials:
-
Aldehyde or ketone (1 mmol)
-
Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.1 mmol)
-
1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide (0.1 mmol, 10 mol%)
-
A suitable base (e.g., DBU, K₂CO₃) (0.1 mmol)
-
Anhydrous solvent (e.g., THF, CH₂Cl₂) (2 mL)
Procedure:
-
In a dry reaction vessel under an inert atmosphere, dissolve the 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide in the anhydrous solvent.
-
Add the base to generate the N-heterocyclic carbene in situ.
-
Add the active methylene compound, followed by the aldehyde or ketone.
-
Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC.
-
Upon completion, quench the reaction and perform a standard aqueous workup.
-
Purify the product by column chromatography.
Caption: Generalized catalytic cycle for the Knoevenagel condensation.
Biological and Toxicological Profile
There is a significant lack of direct toxicological and biological activity data for 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide in the available literature. However, studies on the broader class of imidazolium-based ionic liquids and benzimidazole derivatives provide some important context for researchers, particularly those in drug development.
General Cytotoxicity of Imidazolium Salts
Research on various imidazolium-based ionic liquids has indicated that their cytotoxicity is often linked to the length of the alkyl chains on the imidazolium ring.[3] Longer hydrocarbon chains tend to correlate with stronger adverse effects on human cell lines, including liver cancer cells.[3] The primary mechanism of toxicity for many imidazolium ionic liquids is believed to be the disruption of the cell membrane's structure and dynamics, leading to necrosis-dependent cell death.[3][4] The positive charge of the imidazolium cation and the lipophilicity of the side chains can facilitate interactions with the negatively charged cell membrane, leading to a loss of its barrier properties.[4]
Antimicrobial Potential of Benzimidazole Derivatives
The benzimidazole scaffold is a well-known pharmacophore in medicinal chemistry, and numerous derivatives have been investigated for a wide range of biological activities.[5] Substituted benzimidazoles have shown promise as antimicrobial, antifungal, and antiviral agents, often with low toxicity.[5] Their structural similarity to purine nucleoside bases allows them to interact with biological macromolecules.[5] While this does not provide direct evidence of the antimicrobial activity of 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide, it suggests that the core benzimidazole structure is a promising starting point for the development of new therapeutic agents.
Summary and Outlook
1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide is a valuable and accessible precursor for N-heterocyclic carbene catalysis. Its straightforward synthesis and effectiveness in promoting a range of important organic reactions make it a useful tool for synthetic chemists. However, a notable gap exists in the publicly available literature concerning its detailed spectroscopic characterization and its specific biological and toxicological profile. For professionals in drug development, while the benzimidazole core is of interest, the potential for cytotoxicity associated with imidazolium salts warrants careful investigation. Future research should focus on obtaining comprehensive analytical data for this compound and conducting thorough in vitro and in vivo studies to properly assess its safety and potential as a pharmacophore.
References
- 1. 1,3-ジメチル-1H-ベンゾイミダゾリウムヨージド | Sigma-Aldrich [sigmaaldrich.com]
- 2. 1,3-Dimethyl-1H-benzo[d]imidazol-3-ium iodide | 7181-87-5 [chemicalbook.com]
- 3. Imidazolium-based ionic liquids cause mammalian cell death due to modulated structures and dynamics of cellular membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. The Imidazolium Ionic Liquids Toxicity is Due to Their Effect on the Plasma Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Synthesis, characterization and biological evaluation of novel benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
